N-[2-methyl-2-(4-methylphenyl)propyl]-3-pyrrolidin-1-ylpyrrolidine-1-carboxamide

• IUPAC Name: N-[2-methyl-2-(4-methylphenyl)propyl]-3-pyrrolidin-1-ylpyrrolidine-1-carboxamide
• InChI: InChI=1S/C20H31N3O/c1-16-6-8-17(9-7-16)20(2,3)15-21-19(24)23-13-10-18(14-23)22-11-4-5-12-22/h6-9,18H,4-5,10-15H2,1-3H3,(H,21,24)
• InChI Key: AJLXKWIHNXPMNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)(C)CNC(=O)N2CCC(C2)N3CCCC3
• Molecular Formula: C20H31N3O
• Molecular Weight: 329.5 g/mol

Description

N-[2-methyl-2-(4-methylphenyl)propyl]-3-pyrrolidin-1-ylpyrrolidine-1-carboxamide is a complex organic compound with a unique structure that includes a pyrrolidine ring and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-methyl-2-(4-methylphenyl)propyl]-3-pyrrolidin-1-ylpyrrolidine-1-carboxamide typically involves multiple stepsCommon reagents used in these reactions include 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide and N-hydroxysuccinimide . The reaction conditions usually involve moderate temperatures and the use of solvents such as dichloromethane.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors. The process is optimized for yield and purity, often involving purification steps such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[2-methyl-2-(4-methylphenyl)propyl]-3-pyrrolidin-1-ylpyrrolidine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This compound can participate in nucleophilic substitution reactions, often using reagents like sodium methoxide.

Common Reagents and Conditions

The reactions involving this compound generally require specific conditions such as controlled temperatures, inert atmospheres, and the use of catalysts to enhance reaction rates. For example, oxidation reactions may be carried out at elevated temperatures with continuous stirring to ensure complete conversion.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

N-[2-methyl-2-(4-methylphenyl)propyl]-3-pyrrolidin-1-ylpyrrolidine-1-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential effects on cellular processes and signaling pathways.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism by which N-[2-methyl-2-(4-methylphenyl)propyl]-3-pyrrolidin-1-ylpyrrolidine-1-carboxamide exerts its effects involves interaction with specific molecular targets. These targets may include enzymes, receptors, or ion channels. The compound can modulate signaling pathways, leading to changes in cellular functions. For example, it may inhibit certain enzymes, thereby affecting metabolic processes.

Comparison with Similar Compounds

Similar Compounds

• N-[2-methyl-2-(4-methylphenyl)propyl]-3-pyrrolidin-1-ylpyrrolidine-1-carboxamide
• 2-Methyltetrahydrofuran
• tert-Butylamine

Uniqueness

This compound is unique due to its specific structure, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and potency in various applications, making it a valuable compound for research and industrial use.